Main-group and transition-metal complexes of bis(phosphinimino)methanides

Chemical Society Reviews Pub Date: 2009-07-02 DOI: 10.1039/B903651B

Abstract

Bis(phosphinimino)methanides exhibit a wide variety of coordination chemistry with almost all elements in the periodic table. This critical review deals with the chemistry and coordination behavior of bulky monoanionic {CH(PPh2NR)2}− bis(phosphinimino)methanide and dianionic {C(PPh2NR)2}2− bis(phosphinimino)methanediide (R = SiMe3, aryl) ligands focusing on s- and p-block as well as transition metals (109 references).

Graphical abstract: Main-group and transition-metal complexes of bis(phosphinimino)methanides
Recommended Literature